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Compound of Interest

Compound Name: Osteocalcin (7-19) (human)

Cat. No.: B056462 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol and validation data for a representative

enzyme-linked immunosorbent assay (ELISA) kit for the quantitative measurement of the

human Osteocalcin (7-19) fragment. This document also outlines the key signaling pathways

associated with Osteocalcin.

Introduction
Osteocalcin, a vitamin K-dependent protein synthesized by osteoblasts, is a key marker of

bone formation. The circulating levels of intact Osteocalcin and its fragments, such as the N-

terminal fragment (7-19), can provide valuable insights into bone metabolism and have been

associated with various physiological and pathological conditions. The Osteocalcin (7-19)
(human) ELISA kit is a sensitive immunoassay for the quantitative determination of this specific

fragment in human serum, plasma, and cell culture supernatants.

Principle of the Assay
This assay is based on the sandwich ELISA principle. A microtiter plate is pre-coated with a

capture antibody specific for a region of human Osteocalcin. Standards and samples are added

to the wells, and any Osteocalcin (7-19) present is bound by the immobilized antibody.

Subsequently, a biotinylated detection antibody, which recognizes the 7-19 amino acid

sequence of human Osteocalcin, is added. Following a wash step, streptavidin conjugated to

horseradish peroxidase (HRP) is added. After another wash, a substrate solution is added to
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the wells, and color develops in proportion to the amount of Osteocalcin (7-19) bound. The

reaction is then stopped, and the absorbance is measured at 450 nm. The concentration of

Osteocalcin (7-19) in the samples is determined by comparing the optical density of the

samples to the standard curve.

Osteocalcin Signaling Pathway
Uncarboxylated Osteocalcin functions as a hormone, regulating various metabolic processes

through its interaction with specific G protein-coupled receptors, primarily GPRC6A and

GPR158.
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Figure 1: Overview of the Osteocalcin endocrine signaling pathway.

The binding of uncarboxylated Osteocalcin to GPRC6A activates downstream signaling

cascades, including the Gq-PLC-IP3-Ca2+ and Gs-adenylyl cyclase-cAMP-PKA-MEK-ERK

pathways, leading to increased insulin secretion and testosterone production. In the brain,

Osteocalcin interacts with GPR158, influencing cognitive processes through a Gαq-IP3

signaling pathway.

Experimental Protocol
Materials Required

Microplate reader capable of measuring absorbance at 450 nm

Pipettes and pipette tips

Deionized or distilled water

Wash buffer concentrate

Substrate solution

Stop solution

Assay diluent

Lyophilized Osteocalcin (7-19) standard

Pre-coated 96-well microplate

Biotinylated detection antibody (anti-human Osteocalcin 7-19)

Streptavidin-HRP

Sample Collection and Storage
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Serum: Use a serum separator tube and allow samples to clot for 30 minutes at room

temperature before centrifugation for 15 minutes at 1000 x g. Remove serum and assay

immediately or aliquot and store samples at -20°C or -80°C. Avoid repeated freeze-thaw

cycles.

Plasma: Collect plasma using EDTA or heparin as an anticoagulant. Centrifuge for 15

minutes at 1000 x g within 30 minutes of collection. Assay immediately or aliquot and store

samples at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Cell Culture Supernatants: Remove particulates by centrifugation and assay immediately or

aliquot and store samples at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Reagent Preparation
Wash Buffer: Dilute the wash buffer concentrate to 1X with deionized or distilled water.

Standard: Reconstitute the lyophilized Osteocalcin (7-19) standard with the provided

standard diluent to create a stock solution. Prepare a dilution series of the standard

according to the kit instructions.

Biotinylated Detection Antibody: Dilute the biotinylated detection antibody to the working

concentration in assay diluent.

Streptavidin-HRP: Dilute the Streptavidin-HRP to the working concentration in assay diluent.

Assay Procedure

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add 100 µL of Standard,
Control, or Sample to each well

Incubate for 2 hours
at room temperature

Wash wells 4 times

Add 100 µL of Biotinylated
Detection Antibody to each well

Incubate for 1 hour
at room temperature

Wash wells 4 times

Add 100 µL of Streptavidin-HRP
to each well

Incubate for 30 minutes
at room temperature (in the dark)

Wash wells 4 times

Add 100 µL of Substrate Solution
to each well

Incubate for 15-20 minutes
at room temperature (in the dark)

Add 50 µL of Stop Solution
to each well

Read absorbance at 450 nm
within 30 minutes
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To cite this document: BenchChem. [Application Notes and Protocols for Osteocalcin (7-19)
(human) ELISA Kit]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056462#osteocalcin-7-19-human-elisa-kit-protocol-
and-validation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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